Cas no 37493-14-4 ((R)-2-Chloropropan-1-ol)

• Product Name: (R)-2-Chloropropan-1-ol
• CAS No: 37493-14-4
• MF: C₃H₇ClO
• MW: 94.5400803089142
• MDL: MFCD00067035
• CID: 54718
• PubChem ID: 181530
• Update Time: 2025-10-31

(R)-2-Chloropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Chloropropan-1-ol
• (R)-(-)-Propylene chlorohydrin
• (2R)-2-chloropropan-1-ol
• (R)-(-)-2-Chloropropan-1-ol
• (2R)-2-chloro-1-propanol
• (R)-(-)-2-Chloro-1-propanol
• (R)-2-chloro-propyl alcohol
• (R)-chloropropanol
• R(-)-2-chloropropanol
• 1-Propanol, 2-chloro-, (R)-
• AK129135
• 1-Propanol, 2-chloro-, (2R)-
• PubChem8287
• (r)-2-chloro-1-propanol
• VZIQXGLTRZLBEX-GSVOUGTGSA-N
• FCH919874
• LS30085
• 1-Propanol, 2-chloro-,(2R)- (9CI)
• AX8046882
• 493C144
• AMY21413
• 37493-14-4
• AS-59045
• O10168
• (R)-(+)-2-Chloro-1-propanol
• MFCD00067035
• CS-0186126
• AKOS006239802
• A6409
• J-800395

• MDL： MFCD00067035
• Inchi： 1S/C3H7ClO/c1-3(4)2-5/h3,5H,2H2,1H3/t3-/m1/s1
• InChI Key： VZIQXGLTRZLBEX-GSVOUGTGSA-N
• SMILES： Cl[C@H](C)CO

Computed Properties

• Exact Mass: 94.01850
• Monoisotopic Mass: 94.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 22.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 1.09
• Boiling Point: 130 ºC
• Flash Point: 51 ºC
• Refractive Index: 1.437-1.439
• Water Partition Coefficient: dissolution
• PSA: 20.23000
• LogP: 0.60600
• Solubility: Soluble in water.
• Specific Rotation: -17 º (c=neat)

(R)-2-Chloropropan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H227-H302-H319
• Warning Statement： P210-P305+P351+P338
• Hazardous Material transportation number：UN 2611
• WGK Germany：1
• Hazard Category Code： R10;R20/21/22;R36/37/38
• Safety Instruction： 36/37/39-27-26-16
• RTECS：RA8225000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD46882)
• Risk Phrases：R10; R20/21/22; R36/37/38
• Safety Term：S16;S26;S27;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins

Additional information on (R)-2-Chloropropan-1-ol

Comprehensive Overview of (R)-2-Chloropropan-1-ol (CAS No. 37493-14-4): Properties, Applications, and Industry Insights

(R)-2-Chloropropan-1-ol (CAS No. 37493-14-4) is a chiral organic compound widely recognized for its role in pharmaceutical synthesis and specialty chemical manufacturing. As an enantiomerically pure building block, it offers distinct advantages in asymmetric synthesis, particularly in the production of active pharmaceutical ingredients (APIs). The growing demand for chiral intermediates in drug development has positioned this compound as a critical component in modern organic chemistry.

The molecular structure of (R)-2-Chloropropan-1-ol features a chlorine atom at the β-position relative to the hydroxyl group, enabling diverse chemical transformations. Researchers frequently utilize this compound for stereoselective reactions, where its optical purity (>98% ee typically) ensures high-yield production of target molecules. Recent studies highlight its application in synthesizing β-blockers and other cardiovascular agents, aligning with current trends in precision medicine and personalized therapeutics.

From an industrial perspective, CAS 37493-14-4 has gained attention due to the pharmaceutical industry's shift toward green chemistry principles. Manufacturers now emphasize sustainable production methods for such intermediates, including biocatalytic approaches and solvent-free systems. This aligns with frequent search queries like "eco-friendly chiral synthesis" and "sustainable pharmaceutical intermediates" observed in scientific databases.

Analytical characterization of (R)-2-Chloropropan-1-ol typically involves advanced techniques such as chiral HPLC and polarimetry to verify enantiomeric excess. The compound's physical properties—including its boiling point (158-160°C) and refractive index (1.438-1.442)—make it suitable for various downstream applications. Quality control protocols for pharmaceutical-grade intermediates have become increasingly stringent, reflecting industry responses to regulatory requirements from agencies like the FDA and EMA.

Emerging research explores novel applications of (R)-2-Chloropropan-1-ol in material science, particularly in liquid crystal development and polymer modification. The compound's ability to introduce chirality into macromolecular structures has generated interest among researchers investigating smart materials—a trending topic in scientific literature and patent filings. This expansion beyond traditional pharmaceutical uses demonstrates the compound's versatility in advanced technological applications.

Storage and handling recommendations for CAS 37493-14-4 follow standard protocols for halogenated alcohols, with emphasis on moisture control and inert atmosphere protection when required. The compound's stability profile makes it suitable for global distribution, though proper documentation of chiral purity certificates remains essential for end-users. These quality assurance measures address common concerns from procurement specialists searching for "reliable chiral chemical suppliers."

Market analysis indicates steady growth in demand for (R)-2-Chloropropan-1-ol, driven by expanding generic drug production and increased R&D investment in chiral therapeutics. Industry reports suggest particular growth in Asian markets, where pharmaceutical outsourcing continues to rise. This economic perspective complements technical discussions about the compound, providing valuable context for business decision-makers researching "chiral intermediate market trends."

Future developments may see (R)-2-Chloropropan-1-ol playing a role in continuous flow chemistry systems, as the industry moves toward process intensification. Recent publications have highlighted its potential in microreactor technology, which could significantly improve production efficiency while reducing environmental impact—addressing two key concerns in contemporary chemical manufacturing.